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Compound of Interest

Compound Name: 4,6,8-Trimethyl-quinoline-2-thiol

Cat. No.: B1225012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the molecular structure and weight of

4,6,8-Trimethyl-quinoline-2-thiol. Despite its commercial availability, this specific quinoline

derivative is not extensively documented in publicly available scientific literature. Consequently,

this document summarizes the core molecular information and contextualizes its potential

relevance within the broader class of quinoline-2-thiols, for which more extensive research

exists. Due to the limited specific data, this guide will also address the current gaps in

knowledge regarding its detailed experimental protocols and biological activities.

Molecular Structure and Properties
4,6,8-Trimethyl-quinoline-2-thiol is a heterocyclic organic compound featuring a quinoline

core. The quinoline ring system is substituted with three methyl groups at positions 4, 6, and 8,

and a thiol group at position 2.

Molecular Formula: C₁₂H₁₃NS[1][2]

Molecular Weight: 203.3 g/mol [1][2]

CAS Number: 568570-16-1[1][2]

The structure of 4,6,8-Trimethyl-quinoline-2-thiol is illustrated below:
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Caption: 2D structure of 4,6,8-Trimethyl-quinoline-2-thiol.

Physicochemical Data Summary
A comprehensive experimental characterization of 4,6,8-Trimethyl-quinoline-2-thiol is not

readily available in the literature. The data presented below is based on supplier information

and computational predictions.

Property Value Source

Molecular Formula C₁₂H₁₃NS [1][2]

Molecular Weight 203.3 g/mol [1][2]

CAS Number 568570-16-1 [1][2]

Appearance Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Solubility Not specified -

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 4,6,8-Trimethyl-quinoline-2-thiol are not

explicitly described in peer-reviewed journals. However, general synthetic routes for quinoline-

2-thiol derivatives often involve the cyclization of corresponding anilines with β-keto esters

followed by thionation, or the reaction of quinoline N-oxides with a sulfur source.

Due to the lack of specific studies on 4,6,8-Trimethyl-quinoline-2-thiol, no established

experimental protocols for its use in biological or chemical assays can be provided at this time.

Biological Activity and Potential Applications
The biological activity of 4,6,8-Trimethyl-quinoline-2-thiol has not been specifically reported.

However, the broader class of quinoline derivatives is known for a wide range of biological

activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction

of a thiol group at the 2-position can influence the molecule's metal-chelating properties and its
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potential as a fluorescent sensor. Research on other quinoline-2-thiol derivatives has explored

their use as fluorescent probes for detecting metal ions and pH changes.

Logical Relationship of Quinoline Derivative Research
The following diagram illustrates the general workflow and logical relationships in the research

and development of novel quinoline derivatives, a process that could be applied to 4,6,8-
Trimethyl-quinoline-2-thiol.
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Caption: General workflow for quinoline derivative research.

Signaling Pathways
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There is no information available in the scientific literature regarding the specific signaling

pathways modulated by 4,6,8-Trimethyl-quinoline-2-thiol. Research into the biological effects

of this compound would be required to elucidate any such interactions.

Conclusion and Future Directions
4,6,8-Trimethyl-quinoline-2-thiol is a well-defined chemical entity with a known molecular

structure and weight. However, a significant gap exists in the scientific literature regarding its

synthesis, physicochemical properties, biological activities, and potential applications. For

researchers and drug development professionals, this compound represents an unexplored

area within the vast chemical space of quinoline derivatives. Future research should focus on:

Development and publication of a robust synthetic protocol.

Comprehensive characterization of its physicochemical properties.

Screening for a wide range of biological activities.

Investigation into its potential as a fluorescent sensor or metal-chelating agent.

Such studies would be invaluable in determining the potential utility of 4,6,8-Trimethyl-
quinoline-2-thiol in medicinal chemistry and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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